Cas no 19373-79-6 (11,12-Dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol)
19373-79-6 structure
Product Name:11,12-Dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol
CAS No:19373-79-6
MF:C18H21NO3
MW:299.364245176315
CID:229219
PubChem ID:11231853
Update Time:2024-03-01
11,12-Dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indolo[7a,1-a]isoquinolin-11-ol,4,5,10,11-tetrahydro-7,8-dimethoxy-, (9bS,11R)-
- 11,12-dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol
- (+)-Erythravine
- 1H-Indolo[7a,1-a]isoquinoline,erythrinan-3-ol deriv.
- Erythravine
- Erythrinan-3-ol,1,2,6,7-tetradehydro-15,16-dimethoxy-, (3b)- (9CI)
- 15,16-Dimethoxy-1,2,6,7-tetradehydroerythrinan-3-ol
- DTXSID80726716
- SCHEMBL14071720
- Erythrinan-3-ol, 1,2,6,7-tetradehydro-15,16-dimethoxy-, (3beta)-
- UNII-HMX9ZLU64X
- (3alpha)-15,16-Dimethoxy-1,2,6,7-tetradehydroerythrinan-3-ol
- ERYTHRINAN-3-OL, 1,2,6,7-TETRADEHYDRO-15,16-DIMETHOXY-, (3.BETA.)-
- HMX9ZLU64X
- 1H-Indolo(7a,1-a)isoquinoline, erythrinan-3-ol deriv.
- CHEMBL218381
- Q5396402
- 19373-79-6
- (9bS,11R)-4,5,10,11-Tetrahydro-7,8-dimethoxy-2H-indolo(7a,1-a)isoquinolin-11-ol
- (2R,13bS)-11,12-dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol
- DTXSID301027523
- 11,12-Dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol
-
- Inchi: 1S/C18H21NO3/c1-21-16-9-12-5-7-19-8-6-13-3-4-14(20)11-18(13,19)15(12)10-17(16)22-2/h3-4,6,9-10,14,20H,5,7-8,11H2,1-2H3
- InChI Key: JEBFJSHKHYDVNP-UHFFFAOYSA-N
- SMILES: OC1C=CC2=CCN3CCC4C=C(C(=CC=4C32C1)OC)OC
Computed Properties
- Exact Mass: 299.15214353g/mol
- Monoisotopic Mass: 299.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.9
- XLogP3: 1.6
11,12-Dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol Related Literature
-
Chandana Pramanik,Paritosh Barik,Sk Asraf Ali,Dipti Sovamayee Nayak,Mohammed Ikbal,Arabinda Mandal,Rathin Jana,Soumen Giri,Shubhankar Samanta New J. Chem. 2023 47 6476
-
Kenneth W. Bentley Nat. Prod. Rep. 2005 22 249
-
Seema Thakur,Arunima Das,Tapas Das New J. Chem. 2021 45 11420
-
A. S. Chawla,A. H. Jackson Nat. Prod. Rep. 1989 6 55
19373-79-6 (11,12-Dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk